Cas no 1250997-19-3 (Ethyl 8-chloroimidazo[1,2-a]pyrazine-3-carboxylate)
Ethyl 8-chloroimidazo[1,2-a]pyrazine-3-carboxylate is a heterocyclic compound featuring a chloro-substituted imidazopyrazine core with an ethyl ester functional group. This structure imparts versatility in synthetic applications, particularly as an intermediate in pharmaceutical and agrochemical research. The chloro substituent enhances reactivity for further functionalization, while the ester group provides a handle for derivatization via hydrolysis or nucleophilic substitution. Its rigid fused-ring system contributes to stability, making it suitable for use in medicinal chemistry, where it may serve as a scaffold for bioactive molecule development. The compound is typically handled under controlled conditions due to its potential sensitivity to moisture and light. Proper storage and handling are recommended to maintain purity.
1250997-19-3 structure
Product Name:Ethyl 8-chloroimidazo[1,2-a]pyrazine-3-carboxylate
CAS No:1250997-19-3
MF:C9H8ClN3O2
MW:225.631720542908
CID:4823548
Update Time:2025-10-29
Ethyl 8-chloroimidazo[1,2-a]pyrazine-3-carboxylate Chemical and Physical Properties
Names and Identifiers
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- Ethyl 8-chloroimidazo[1,2-a]pyrazine-3-carboxylate
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- Inchi: 1S/C9H8ClN3O2/c1-2-15-9(14)6-5-12-8-7(10)11-3-4-13(6)8/h3-5H,2H2,1H3
- InChI Key: QBRUPBCAPUFRAH-UHFFFAOYSA-N
- SMILES: ClC1C2=NC=C(C(=O)OCC)N2C=CN=1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 252
- XLogP3: 2.2
- Topological Polar Surface Area: 56.5
Ethyl 8-chloroimidazo[1,2-a]pyrazine-3-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A099002056-1g |
Ethyl 8-chloroimidazo[1,2-a]pyrazine-3-carboxylate |
1250997-19-3 | 97% | 1g |
$400.00 | 2023-09-03 |
Ethyl 8-chloroimidazo[1,2-a]pyrazine-3-carboxylate Related Literature
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Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
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Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
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